N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C16H25N3O3/c1-18-15(22)19(11-13(20)17-12-7-3-4-8-12)14(21)16(18)9-5-2-6-10-16/h12H,2-11H2,1H3,(H,17,20)
• InChI Key: AYGZXOOFQZIRFY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=O)C12CCCCC2)CC(=O)NC3CCCC3
• Molecular Formula: C16H25N3O3
• Molecular Weight: 307.39 g/mol

Description

N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, also known as CP-DADDS, is a novel compound with potential applications in scientific research. CP-DADDS is a spirocyclic compound that contains a diazaspirodecane scaffold, which is a unique structural feature that is not commonly found in other bioactive compounds.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. The compound has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are involved in mood regulation and reward processing. N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide also inhibits the activity of acetylcholinesterase, which can increase the levels of acetylcholine in the brain and enhance cognitive function.
Biochemical and Physiological Effects
N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide has been shown to have several biochemical and physiological effects. The compound has been shown to increase the levels of dopamine and serotonin in the brain, which can improve mood and reduce anxiety. N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide also inhibits the activity of acetylcholinesterase, which can enhance cognitive function and improve memory. The compound has also been shown to have neuroprotective effects and can reduce the damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize and can be obtained in good yields with high purity. N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide is also stable and can be stored for long periods without degradation. However, there are also some limitations to the use of N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide in lab experiments. The compound has not been extensively studied, and its mechanism of action is not fully understood. It may also have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide. One area of interest is the compound's potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide has been shown to have neuroprotective effects and can enhance cognitive function, which could make it a promising candidate for the treatment of these diseases. Another area of interest is the compound's potential as an anticonvulsant agent. N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide has been shown to reduce the severity and frequency of seizures in animal models, and further research could explore its potential as a treatment for epilepsy. Finally, the compound's mechanism of action is not fully understood, and further research could help to elucidate its effects on neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide involves several steps, including the reaction of cyclopentanone with 2,4-dioxopiperidine to form a spirocyclic intermediate, which is then reacted with methylamine to form the final product. The synthesis of N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide is a relatively simple and straightforward process, and the compound can be obtained in good yields with high purity.

Scientific Research Applications

N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide has potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to have neuroprotective effects and can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. N-cyclopentyl-2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide has also been shown to have anticonvulsant properties and can reduce the severity and frequency of seizures in animal models.